4-(Chloropropyl)-1-(2-quinolyl)piperazine
Overview
Description
4-(Chloropropyl)-1-(2-quinolyl)piperazine (CPQP) is a chemical compound that has been extensively studied for its pharmacological properties. CPQP is a piperazine derivative that has been shown to have a wide range of biological activities.
Scientific Research Applications
4-(Chloropropyl)-1-(2-quinolyl)piperazine has been extensively studied for its pharmacological properties. It has been shown to have a wide range of biological activities such as anti-inflammatory, anti-tumor, and antimicrobial effects. This compound has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 4-(Chloropropyl)-1-(2-quinolyl)piperazine is not fully understood. However, it is believed to act on various receptors in the body such as the serotonin receptor, dopamine receptor, and adrenergic receptor. This compound has been shown to inhibit the uptake of serotonin and dopamine, leading to an increase in their levels in the brain. This may contribute to its potential therapeutic effects for neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. This compound has also been shown to have antimicrobial effects by inhibiting the growth of bacteria and fungi. In addition, this compound has been shown to have anti-tumor effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
4-(Chloropropyl)-1-(2-quinolyl)piperazine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. This compound also has a wide range of biological activities, making it useful for studying various pharmacological effects. However, this compound also has some limitations for lab experiments. It can be difficult to obtain large quantities of this compound, which may limit its use in certain experiments. In addition, this compound may have some toxicity, which may limit its use in certain cell lines or animal models.
Future Directions
For the study of 4-(Chloropropyl)-1-(2-quinolyl)piperazine include the development of new therapeutic agents and the study of the mechanism of action and pharmacokinetics of this compound.
Properties
131060-08-7 | |
Molecular Formula |
C16H20ClN3 |
Molecular Weight |
289.8 g/mol |
IUPAC Name |
2-[4-(3-chloropropyl)piperazin-1-yl]quinoline |
InChI |
InChI=1S/C16H20ClN3/c17-8-3-9-19-10-12-20(13-11-19)16-7-6-14-4-1-2-5-15(14)18-16/h1-2,4-7H,3,8-13H2 |
InChI Key |
SABCCZAHTZTCNO-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCCCl)C2=NC3=CC=CC=C3C=C2 |
Canonical SMILES |
C1CN(CCN1CCCCl)C2=NC3=CC=CC=C3C=C2 |
131060-08-7 | |
synonyms |
4-(chloropropyl)-1-(2-quinolyl)piperazine 4-CPQP |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods II
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